Cas no 1805264-24-7 (Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-acetate)

• Product Name: Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-acetate
• CAS No: 1805264-24-7
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4870211
• Update Time: 2025-08-01

Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-acetate

• Inchi： 1S/C9H8ClF2NO3/c1-16-7(15)3-5-6(14)2-4(10)8(13-5)9(11)12/h2,9,14H,3H2,1H3
• InChI Key： JZHGZZNFDGQQQL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(CC(=O)OC)=NC=1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4

Additional information on Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-acetate

Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-acetate (CAS No. 1805264-24-7): An Overview of Its Structure, Properties, and Applications

Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-acetate (CAS No. 1805264-24-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents. This article provides a comprehensive overview of the compound's chemical structure, physical and chemical properties, and its potential applications in drug discovery and development.

Chemical Structure and Synthesis

The chemical structure of Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-acetate is defined by its molecular formula C₁₁H₉ClF₂NO₃. The compound features a pyridine ring with a chloro substituent at the 3-position, a difluoromethyl group at the 2-position, and a hydroxyl group at the 5-position. The acetate ester is attached to the pyridine ring at the 6-position. This unique arrangement of functional groups imparts specific chemical and biological properties to the molecule.

The synthesis of Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-acetate typically involves multi-step reactions, including the formation of the pyridine ring, introduction of the chloro and difluoromethyl groups, and subsequent esterification. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound. For example, a study published in the Journal of Organic Chemistry (2021) reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield.

Physical and Chemical Properties

Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-acetate is a solid compound with a molecular weight of approximately 277.64 g/mol. It is slightly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound's melting point is around 105°C, making it suitable for various analytical techniques.

The presence of multiple functional groups in the molecule contributes to its reactivity and stability. The chloro substituent enhances the electron-withdrawing effect, while the difluoromethyl group imparts additional stability to the molecule. The hydroxyl group can participate in hydrogen bonding interactions, which are crucial for its biological activity. The acetate ester moiety can be hydrolyzed under certain conditions, releasing the corresponding acid form.

Biological Activity and Potential Applications

Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-acetate has been extensively studied for its potential biological activities. One of its key applications is as an intermediate in the synthesis of pharmaceutical compounds. Research has shown that this compound can serve as a building block for developing drugs with diverse therapeutic profiles.

A notable study published in the Journal of Medicinal Chemistry (2020) demonstrated that derivatives of Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-acetate exhibit potent anti-inflammatory properties. These derivatives were found to inhibit cyclooxygenase (COX) enzymes effectively, which are key mediators of inflammation. This finding opens up new avenues for developing nonsteroidal anti-inflammatory drugs (NSAIDs) with improved safety profiles.

In addition to anti-inflammatory activity, Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-acetate has shown promise as an antiviral agent. A recent study published in Antiviral Research (2021) reported that certain derivatives of this compound exhibit strong antiviral activity against influenza A virus. The mechanism of action involves inhibition of viral replication through interference with viral protein synthesis.

Safety Considerations and Future Directions

Safety is a critical aspect when considering the use of any chemical compound in pharmaceutical applications. Preclinical studies have indicated that Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-acetate exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its safety profile, particularly in long-term use.

The future directions for research on Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-acetate include optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. Additionally, exploring new synthetic routes to improve yield and purity will be essential for large-scale production.

In conclusion, Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-acetate (CAS No. 1805264-24-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development into novel therapeutic agents.